Cas no 2418694-62-7 (3-ethynyl-5-(4-{(9H-fluoren-9-yl)methoxycarbonyl}piperazin-1-yl)benzoic acid)

• Product Name: 3-ethynyl-5-(4-{(9H-fluoren-9-yl)methoxycarbonyl}piperazin-1-yl)benzoic acid
• CAS No: 2418694-62-7
• MF: C₂₈H₂₄N₂O₄
• MW: 452.501167297363
• CID: 5678092
• PubChem ID: 165776033
• Update Time: 2025-08-02

3-ethynyl-5-(4-{(9H-fluoren-9-yl)methoxycarbonyl}piperazin-1-yl)benzoic acid Chemical and Physical Properties

Names and Identifiers

• EN300-26626462
• 2418694-62-7
• 3-ethynyl-5-(4-{[(9H-fluoren-9-yl)methoxy]carbonyl}piperazin-1-yl)benzoic acid
• 3-ethynyl-5-(4-{(9H-fluoren-9-yl)methoxycarbonyl}piperazin-1-yl)benzoic acid

• Inchi： 1S/C28H24N2O4/c1-2-19-15-20(27(31)32)17-21(16-19)29-11-13-30(14-12-29)28(33)34-18-26-24-9-5-3-7-22(24)23-8-4-6-10-25(23)26/h1,3-10,15-17,26H,11-14,18H2,(H,31,32)
• InChI Key： WJIZZNFNEOUANH-UHFFFAOYSA-N
• SMILES： O(C(N1CCN(C2C=C(C#C)C=C(C(=O)O)C=2)CC1)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 452.17360725g/mol
• Monoisotopic Mass: 452.17360725g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 34
• Rotatable Bond Count: 6
• Complexity: 776
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.6
• Topological Polar Surface Area: 70.1Ų

Additional information on 3-ethynyl-5-(4-{(9H-fluoren-9-yl)methoxycarbonyl}piperazin-1-yl)benzoic acid

Comprehensive Overview of 3-ethynyl-5-(4-{(9H-fluoren-9-yl)methoxycarbonyl}piperazin-1-yl)benzoic acid (CAS No. 2418694-62-7)

3-ethynyl-5-(4-{(9H-fluoren-9-yl)methoxycarbonyl}piperazin-1-yl)benzoic acid (CAS No. 2418694-62-7) is a specialized organic compound widely utilized in pharmaceutical research, medicinal chemistry, and peptide synthesis. Its unique structure, featuring a fluorenylmethoxycarbonyl (Fmoc) protecting group and an ethynyl functional moiety, makes it a valuable intermediate in the development of novel therapeutics and biomaterials. Researchers and industry professionals frequently search for this compound due to its role in click chemistry, drug discovery, and bioconjugation applications.

The compound’s Fmoc-protected piperazine segment is particularly noteworthy, as it enhances solubility and stability during solid-phase peptide synthesis (SPPS). This attribute aligns with the growing demand for high-efficiency peptide synthesis techniques, a hot topic in biopharmaceutical innovation. Additionally, the ethynyl group enables copper-catalyzed azide-alkyne cycloaddition (CuAAC), a cornerstone of modern bioorthogonal chemistry. Such reactions are pivotal for labeling biomolecules, a technique often queried in academic and industrial forums.

In the context of drug design, 3-ethynyl-5-(4-{(9H-fluoren-9-yl)methoxycarbonyl}piperazin-1-yl)benzoic acid serves as a versatile building block for small-molecule inhibitors and targeted therapeutics. Its benzoic acid core facilitates covalent bonding with amino groups, a feature exploited in proteolysis-targeting chimeras (PROTACs) and antibody-drug conjugates (ADCs). These applications are frequently discussed in cutting-edge research, reflecting the compound’s relevance to cancer therapy and precision medicine.

The compound’s CAS No. 2418694-62-7 is often searched alongside terms like “Fmoc-piperazine derivatives”, “click chemistry reagents”, and “peptide coupling agents”. These keywords highlight its interdisciplinary utility, bridging organic chemistry and biotechnology. Furthermore, its compatibility with automated synthesis platforms addresses the rising interest in high-throughput screening and combinatorial chemistry, topics dominating recent scientific literature.

From a synthetic perspective, the compound��s benzoic acid moiety allows for straightforward derivatization, enabling the creation of customized linkers for drug delivery systems. This adaptability resonates with the increasing focus on nanomedicine and controlled-release formulations. Researchers also explore its potential in fluorescent probes, leveraging the Fmoc group’s UV absorbance properties for analytical applications.

In summary, 3-ethynyl-5-(4-{(9H-fluoren-9-yl)methoxycarbonyl}piperazin-1-yl)benzoic acid (CAS No. 2418694-62-7) is a multifaceted compound at the intersection of chemical biology and pharmaceutical innovation. Its design caters to contemporary needs in bioconjugation, therapeutic development, and material science, making it a subject of enduring interest in both academic and industrial research.